Cas no 2172431-85-3 (4-(4-hydroxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-hydroxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172431-85-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5875858
• PubChem ID: 165526764
• Update Time: 2025-06-07

4-(4-hydroxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• 2172431-85-3
• EN300-1455099

• Inchi： 1S/C14H19NO3/c1-9(2)15-7-12(13(8-15)14(17)18)10-3-5-11(16)6-4-10/h3-6,9,12-13,16H,7-8H2,1-2H3,(H,17,18)
• InChI Key： RZWGAABATSYKJE-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C)C)CC1C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.8Ų

Additional information on 4-(4-hydroxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(4-hydroxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172431-85-3)

4-(4-hydroxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172431-85-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name or CAS number, belongs to the class of pyrrolidine derivatives, which are known for their versatility in drug design and medicinal chemistry. The presence of both a hydroxyphenyl group and a carboxylic acid moiety in its structure makes it a promising candidate for further exploration in targeted therapies.

In recent years, the demand for novel pyrrolidine-based compounds has surged, driven by the need for innovative treatments in areas such as neurodegenerative diseases, metabolic disorders, and anti-inflammatory therapies. Researchers have particularly focused on the structure-activity relationship (SAR) of 4-(4-hydroxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid, aiming to optimize its pharmacological profile. Its molecular weight and logP value suggest favorable bioavailability, a critical factor in drug development. Additionally, its hydrogen bonding capacity and polar surface area make it a suitable candidate for oral administration formulations.

The synthesis of CAS No. 2172431-85-3 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and accurate characterization. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

From a commercial perspective, 4-(4-hydroxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid is available through specialized chemical suppliers and research catalogs. Its price per gram varies depending on purity and scale, making it essential for buyers to verify certificates of analysis (CoA) before procurement. The compound's storage conditions—typically at low temperatures and in inert atmospheres—are crucial to maintaining its stability over time. These practical considerations are often highlighted in frequently asked questions (FAQs) by laboratory personnel and procurement specialists.

Looking ahead, the potential applications of CAS No. 2172431-85-3 extend beyond traditional medicine. With the rise of computational drug discovery and AI-driven molecular modeling, this compound could play a pivotal role in virtual screening campaigns. Its scaffold diversity and modifiable functional groups make it an attractive starting point for designing next-generation therapeutics. As the scientific community continues to explore its full potential, 4-(4-hydroxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid remains a compound of significant interest in both academic and industrial settings.